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Compound of Interest

Compound Name: BRD5459

Cat. No.: B1667513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BRD5459 is a small molecule that has been identified as a chemical probe that elevates levels

of reactive oxygen species (ROS) within cells.[1][2] Unlike many compounds that induce

oxidative stress, BRD5459 is notable for its ability to increase ROS markers without causing

immediate cell death, making it a valuable tool for studying the cellular responses to oxidative

stress.[1][2] This technical guide provides a comprehensive overview of the known chemical

and biological properties of BRD5459, including its physicochemical characteristics, biological

effects, and the experimental protocols for its use.

Physicochemical Properties
A summary of the key physicochemical properties of BRD5459 is presented in Table 1.

Table 1: Physicochemical Properties of BRD5459
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Property Value Source(s)

IUPAC Name

2-allyl-1-((3,4-

dimethoxyphenethyl)amino)-3-

methylbenzo[3]imidazo[1,2-

a]pyridine-4-carbonitrile

N/A

Molecular Formula C26H26N4O2 [2]

Molecular Weight 426.51 g/mol [1][2]

CAS Number 612037-58-8 [1][2]

Appearance Solid [2]

Purity >98% (via HPLC) [2]

Solubility

Data not publicly available.

General guidance suggests

dissolving in DMSO for in vitro

experiments.

[1][2]

pKa Data not publicly available. N/A

logP Data not publicly available. N/A

Note: "N/A" indicates that the data was not available from the searched sources.

Biological Activity and Mechanism of Action
BRD5459 is characterized as a nontoxic enhancer of reactive oxygen species (ROS).[2] Its

primary biological effect is the elevation of oxidative stress markers within cells without inducing

cytotoxicity.[1][2] This property allows for the investigation of cellular signaling pathways and

stress responses activated by ROS, independent of cell death pathways.

Induction of Reactive Oxygen Species (ROS)
BRD5459 has been shown to increase intracellular ROS levels. The precise mechanism by

which it achieves this is not fully elucidated in the available literature. However, it is understood

to act as a chemical probe to induce a state of oxidative stress.
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Interaction with the Nrf2 Signaling Pathway
The induction of ROS is a known activator of the Keap1-Nrf2 signaling pathway, a primary

cellular defense mechanism against oxidative stress. Under normal conditions, the transcription

factor Nrf2 is kept at low levels through its interaction with Keap1, which facilitates its

degradation. In the presence of oxidative stress, Keap1 is modified, leading to the stabilization

and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to Antioxidant Response Elements

(AREs) in the promoter regions of a wide array of cytoprotective genes, initiating their

transcription.

While direct interaction studies between BRD5459 and components of the Nrf2 pathway are

not detailed in the available literature, its function as a ROS inducer strongly suggests an

indirect activation of this pathway. The workflow for this proposed mechanism is illustrated in

the diagram below.
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Caption: Proposed mechanism of BRD5459-induced Nrf2 pathway activation.

Experimental Protocols
The following experimental methodologies are based on the foundational study by Adams DJ,

et al., which first characterized BRD5459.
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High-Throughput Screening for ROS Enhancers
This protocol outlines the general workflow used to identify small-molecule enhancers of ROS.

Plate Human Osteosarcoma Cells (U2OS)

Add Small-Molecule Library Compounds

Incubate for a Defined Period

Load with ROS-Sensitive Dye (e.g., DCFDA)

Incubate to Allow Dye Uptake and Oxidation

Measure Fluorescence Intensity

Identify Compounds that Increase Fluorescence (Hits)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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